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Compound of Interest

Compound Name: SCH900353

Cat. No.: B1574414 Get Quote

Welcome to the technical support center for SCH900353 (MK-8353). This guide, designed for

researchers, scientists, and drug development professionals, provides in-depth information on

the stability of SCH900353 in solution and under various storage conditions. As Senior

Application Scientists, we have compiled this resource to address common challenges and

ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Here we address the most common questions regarding the handling and storage of

SCH900353.

Q1: How should I store the solid (powder) form of SCH900353?

A: For long-term storage, the solid form of SCH900353 should be stored at -20°C, where it is

stable for up to three years.[1][2] For shorter periods, storage at 4°C is acceptable for up to two

years.[1]

Q2: What is the best solvent for dissolving SCH900353?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

SCH900353.[1][3][4] It is highly soluble in DMSO, reaching concentrations of up to 100 mg/mL

(144.54 mM).[1]

Q3: Are there any special considerations when using DMSO to dissolve SCH900353?
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A: Yes. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This absorbed

water can significantly impact the solubility of SCH900353. Therefore, it is crucial to use a

fresh, unopened vial or a properly stored, desiccated aliquot of DMSO for preparing your stock

solution.[1] Additionally, ultrasonic treatment may be necessary to fully dissolve the compound.

[1]

Q4: How should I store my SCH900353 stock solution in DMSO?

A: For optimal stability, aliquot your DMSO stock solution into single-use volumes and store

them at -80°C.[1] Under these conditions, the solution is stable for up to six months.[1] If a

-80°C freezer is unavailable, storage at -20°C is an alternative, but the stability is reduced to

one month.[1][2][4]

Q5: Can I subject my SCH900353 solution to multiple freeze-thaw cycles?

A: It is strongly recommended to avoid multiple freeze-thaw cycles as this can lead to

degradation of the compound and a decrease in its potency.[1][4] Aliquoting your stock solution

into smaller, experiment-sized volumes is the best practice to prevent the need for repeated

freezing and thawing of the entire stock.

Q6: I see precipitation in my SCH900353 solution after thawing. What should I do?

A: If you observe precipitation after thawing your solution, you can gently warm the vial and/or

sonicate it to aid in redissolving the compound.[1] However, persistent precipitation may

indicate that the compound has exceeded its solubility limit in that particular solvent or that

degradation has occurred.

Troubleshooting Guide
This section provides solutions to common problems encountered during the preparation and

storage of SCH900353 solutions.

Issue 1: Difficulty Dissolving SCH900353 Powder
Possible Cause:

Inadequate solvent purity.
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Insufficient agitation.

Compound has reached its solubility limit.

Solution:

Verify Solvent Quality: Ensure you are using a high-purity, anhydrous grade of DMSO. As

DMSO is hygroscopic, use a fresh, unopened container or a properly stored aliquot.[1]

Mechanical Assistance: Employ ultrasonication to aid in the dissolution process.[1] Gentle

warming can also be applied, but be cautious to avoid excessive heat which could lead to

degradation.

Concentration Check: Confirm that you are not attempting to prepare a solution that exceeds

the known solubility of SCH900353 in DMSO (100 mg/mL).[1]

Issue 2: Cloudiness or Precipitation in Working
Solutions
Possible Cause:

Poor solubility in the aqueous buffer or media.

Interaction with components in the media.

Exceeded the critical micelle concentration if using detergents.

Solution:

Optimize Final DMSO Concentration: For cell-based assays, ensure the final concentration

of DMSO is kept low (typically below 0.5%) to avoid solvent-induced toxicity and to maintain

the solubility of SCH900353.

Serial Dilutions: Prepare intermediate dilutions in DMSO before making the final dilution in

your aqueous buffer or cell culture medium.

Fresh Preparations: For in vivo studies, it is recommended to prepare the working solutions

fresh on the day of use.[1] If using a co-solvent system like PEG300 and Tween-80, ensure
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thorough mixing at each step of the preparation.[1]

Data Summary Tables
Table 1: Recommended Storage Conditions for
SCH900353

Form
Storage
Temperature

Duration of
Stability

Reference(s)

Solid (Powder) -20°C 3 years [1][2]

4°C 2 years [1][5]

In Solvent (DMSO) -80°C 6 months [1]

-20°C 1 month [1][2][4]

Table 2: Solubility of SCH900353
Solvent Concentration Notes Reference(s)

DMSO
100 mg/mL (144.54

mM)

Ultrasonic treatment

may be required. Use

of newly opened,

hygroscopic DMSO is

critical.

[1]

45 mg/mL (65.04 mM) [4]

Water Insoluble [4]

Ethanol Insoluble [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh the required amount of SCH900353 powder (Molecular Weight:

691.84 g/mol ) in a sterile microcentrifuge tube.[1]
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Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a

final concentration of 10 mM.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, place the

tube in an ultrasonic water bath for 5-10 minutes.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, light-protected

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for up to 6 months.[1]

Protocol 2: Preparation of an In Vivo Formulation
(Example)
This protocol is provided as a reference and may require optimization for your specific

experimental needs.[1]

Prepare a 20.8 mg/mL stock solution of SCH900353 in DMSO.

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of the 20.8 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL. The final concentrations of the

components will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

This formulation should be prepared fresh on the day of use.[1]

Workflow and Decision-Making Diagrams
SCH900353 Handling and Storage Workflow
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Receiving and Initial Storage

Stock Solution Preparation

Stock Solution Storage

Working Solution Preparation

Receive SCH900353 Powder

Store at -20°C
(up to 3 years)

or 4°C (up to 2 years)

Prepare Stock in Anhydrous DMSO
(up to 100 mg/mL)

Use Ultrasonication
if needed

Aliquot into single-use tubes

Store at -80°C
(up to 6 months)

Recommended

Store at -20°C
(up to 1 month)

Alternative

Thaw a single aliquot

Dilute to working concentration
(in vitro or in vivo)

Click to download full resolution via product page

Caption: Workflow for handling and storing SCH900353.
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Troubleshooting Decision Tree for SCH900353 Solutions

Troubleshooting Dissolution Troubleshooting Precipitation

Issue with SCH900353 Solution

What is the issue?

Powder won't dissolve

Dissolution

Precipitation in solution

Stability

Using fresh, anhydrous DMSO? Is it a thawed stock solution?

No, replace solvent

Applied ultrasonication?

Yes

No, apply ultrasound

Concentration ≤ 100 mg/mL?

Yes

No, reduce concentration

Solution should dissolve

Yes

Is it a working solution?

No

Gently warm and sonicate

Yes

No, check final DMSO%

Final DMSO concentration <0.5%?

Yes

Solution should be stable

Prepare fresh working solution

Click to download full resolution via product page
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Caption: Decision tree for troubleshooting SCH900353 solution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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